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Compound of Interest

Compound Name: Sodium hydroxide

Cat. No.: B104188

This technical support center provides troubleshooting guidance and frequently asked
guestions (FAQs) for researchers, scientists, and drug development professionals working with
sodium hydroxide solutions.

Frequently Asked Questions (FAQS)
Q1: Why is my sodium hydroxide (NaOH) solution's concentration decreasing over time?

Al: The concentration of NaOH solutions can decrease primarily due to the absorption of
carbon dioxide (CO2z) from the atmosphere.[1][2][3][4] NaOH reacts with CO2 to form sodium
carbonate (Na2COs3), thus reducing the amount of free hydroxide ions in the solution.[2][5] The
chemical equation for this reaction is:

2NaOH + COz2 —» Na2COs + H20[5]

Additionally, if the solution is not stored in a tightly sealed container, it can absorb moisture
from the air, leading to dilution.[3][4][6]

Q2: What is the white precipitate forming in my NaOH solution?

A2: The white precipitate often observed in NaOH solutions is sodium carbonate (Naz2CO3).[7]
Sodium carbonate is less soluble than sodium hydroxide in concentrated NaOH solutions and
will precipitate out as its concentration increases due to COz absorption.[7][8]

Q3: How does storage container material affect NaOH solution stability?
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A3: The choice of storage container is critical. Sodium hydroxide solutions can slowly react
with silica in glass containers to form soluble silicates.[9][10][11] This process, known as
etching, can contaminate your solution and damage the glassware, especially with
concentrated or hot solutions.[11][12] For long-term storage, containers made of materials like
high-density polyethylene (HDPE) or other resistant plastics are recommended.[6][9]

Q4: What are the ideal storage conditions for NaOH solutions?

A4: To maintain stability, NaOH solutions should be stored in tightly sealed, chemically resistant
containers (e.g., HDPE) to minimize exposure to air.[6][9][13] The storage area should be cool
and dry.[13][14] Temperature control is also important; storing solutions at temperatures above
18°C (65°F) can help prevent crystallization, while avoiding excessive heat will slow down
potential degradation reactions.[9][15][16] For highly sensitive applications, using a container
with a CO: trap, such as one containing soda lime, can further limit carbonate formation.[1]

Q5: How often should | standardize my NaOH solution?

A5: Due to its relative instability, NaOH solutions should be standardized periodically to ensure
the accuracy of experimental results.[17] The frequency of standardization depends on the
concentration of the solution, storage conditions, and the sensitivity of your application. For
high-accuracy work, it is advisable to standardize the solution before each use or on a regular
weekly basis.

Troubleshooting Guide
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Problem

Possible Causes

Suggested Solutions

Unexpectedly low titration

results

The concentration of the

NaOH solution has decreased.

This is likely due to the
absorption of atmospheric
CO:a2. Standardize the solution
to determine its current
concentration and update your
calculations accordingly. For
future prevention, ensure the
solution is stored in a tightly

sealed container.[9]

Cloudiness or white precipitate

in the solution

Formation of sodium carbonate
(Naz2CO:s) precipitate.[7]

The solution has been
contaminated with CO2. For
many applications, the
supernatant can be carefully
decanted or filtered to remove
the precipitate.[8] To prevent
this, store the solution in
airtight containers, preferably

plastic, or use a CO: trap.

Etching or "freezing" of glass

joints and stopcocks

Reaction of NaOH with silica in
the glass.[11]

Avoid long-term storage of
NaOH solutions in glass
containers, especially
volumetric glassware.[9][11]
Use plastic (e.g., polyethylene,
polypropylene) labware for
storage and handling when

possible.[18]

Solution crystallization at low

temperatures

The temperature has dropped
below the freezing point for
that specific NaOH
concentration.

Store the solution at a
controlled temperature,
generally above 18°C (65°F).
[9][15] If crystallization occurs,
gently warm and mix the
solution to redissolve the
crystals before use, and

consider re-standardizing.
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Visualizing NaOH Instability

Diagram 1: Reaction with Atmospheric Carbon Dioxide

The following diagram illustrates the primary chemical reaction leading to the instability of
sodium hydroxide solutions when exposed to air.
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Products
Reactants H,0
Water
2NaOH ( )
(Sodium Hydroxide)
1 _+CO:
Naz2COs
n (Sodium Carbonate)
CO2
(Atmospheric Carbon Dioxide)
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Start:
Unexpected Experimental Results

Is NaOH concentration in question?

Is there a precipitate in the solution?

Review Storage Protocol:

- Airtight container?

- Appropriate material (plastic)?
- CO2 trap needed?

Decant or Filter Solution

Prepare Fresh Solution Standardize NaOH Solution

Update Concentration in Calculations

Proceed with Experiment

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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